Cas no 90765-19-8 (Benzeneacetonitrile,2-amino-5-methyl-)
90765-19-8 structure
Product Name:Benzeneacetonitrile,2-amino-5-methyl-
CAS No:90765-19-8
MF:C9H10N2
MW:146.189101696014
CID:798760
PubChem ID:45078953
Update Time:2025-04-19
Benzeneacetonitrile,2-amino-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,2-amino-5-methyl-
- Acetonitrile, (6-amino-m-tolyl)- (7CI)
- 90765-19-8
- ACETONITRILE,(6-AMINO-M-TOLYL)-
- SCHEMBL16129049
- DTXSID501292255
- 2-(2-amino-5-methylphenyl)acetonitrile
- 2-Amino-5-methylbenzeneacetonitrile
- AKOS006364898
-
- Inchi: 1S/C9H10N2/c1-7-2-3-9(11)8(6-7)4-5-10/h2-3,6H,4,11H2,1H3
- InChI Key: GRRFIWVJHUORHX-UHFFFAOYSA-N
- SMILES: NC1C=CC(C)=CC=1CC#N
Computed Properties
- Exact Mass: 146.084
- Monoisotopic Mass: 146.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.8A^2
Benzeneacetonitrile,2-amino-5-methyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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